2'-Hydroxy-4,4',5',6'-tetramethoxychalcone
Overview
Description
2'-Hydroxy-4,4',5',6'-tetramethoxychalcone is a natural product found in Citrus japonica, Chromolaena odorata, and other organisms with data available.
Scientific Research Applications
Anticancer Potential
2'-Hydroxy-4,4',5',6'-tetramethoxychalcone has shown promising results in cancer research. It exhibits selective cytotoxicity against human lung cancer cell lines, specifically causing G1 phase cell-cycle arrest in lung adenocarcinoma A549 cells through a p53-dependent pathway (Rao, Kao, Ko, & Tzeng, 2010). Additionally, it has demonstrated potent antiproliferative activity against various cancer cell lines, including prostatic and colorectal cancer (Rioux et al., 2017). This compound is also effective in inhibiting tumor cell proliferation, as shown in studies with human cancer cell lines HeLa, HCC1954, and SK-OV-3 (Mingxia et al., 2016).
Phytochemical Research
2'-Hydroxy-4,4',5',6'-tetramethoxychalcone has been identified as a phytochemical component in various plants, contributing to the understanding of plant chemistry and potential therapeutic uses. It was isolated from the shoots of Empetrum nigrum L., expanding knowledge on the chemical composition of this plant species (Ponkratova et al., 2021).
Antioxidant and Anti-inflammatory Effects
Research has also explored the antioxidant and anti-inflammatory effects of 2'-hydroxychalcones. Compounds related to 2'-Hydroxy-4,4',5',6'-tetramethoxychalcone have been studied for their inhibitory effects on nitric oxide production in macrophages and tumor cell proliferation, revealing potential anti-inflammatory and anticancer properties (Rao, Fang, & Tzeng, 2009).
Photochromism and Molecular Structure Studies
The photochromic properties of 2'-Hydroxy-4,4',5',6'-tetramethoxychalcone and its derivatives have been investigated, demonstrating its potential in photon-mode erasable optical memory systems with nondestructive readout ability (Horiuchi et al., 2000). Additionally, studies on the molecular and spectral features of 2'-hydroxychalcones have provided insights into their crystal structure and electronic absorption properties (Serdiuk, Wera, & Roshal, 2018).
properties
CAS RN |
3877-67-6 |
|---|---|
Product Name |
2'-Hydroxy-4,4',5',6'-tetramethoxychalcone |
Molecular Formula |
C19H20O6 |
Molecular Weight |
344.4 g/mol |
IUPAC Name |
(E)-1-(6-hydroxy-2,3,4-trimethoxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one |
InChI |
InChI=1S/C19H20O6/c1-22-13-8-5-12(6-9-13)7-10-14(20)17-15(21)11-16(23-2)18(24-3)19(17)25-4/h5-11,21H,1-4H3/b10-7+ |
InChI Key |
FRISOFZUHCOQEC-JXMROGBWSA-N |
Isomeric SMILES |
COC1=CC=C(C=C1)/C=C/C(=O)C2=C(C(=C(C=C2O)OC)OC)OC |
SMILES |
COC1=CC=C(C=C1)C=CC(=O)C2=C(C(=C(C=C2O)OC)OC)OC |
Canonical SMILES |
COC1=CC=C(C=C1)C=CC(=O)C2=C(C(=C(C=C2O)OC)OC)OC |
Other CAS RN |
3877-67-6 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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